Cas no 2679859-96-0 (rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 2679859-96-0
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• CID: 6423614
• PubChem ID: 165917942
• Update Time: 2025-10-28

rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid
• 2679859-96-0
• EN300-28286151

• Inchi： 1S/C12H18F3NO3/c1-7(2)5-8-3-4-16(9(6-8)10(17)18)11(19)12(13,14)15/h7-9H,3-6H2,1-2H3,(H,17,18)/t8-,9-/m0/s1
• InChI Key： DONJFSCJNDPENH-IUCAKERBSA-N
• SMILES： FC(C(N1CC[C@@H](CC(C)C)C[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 281.12387792g/mol
• Monoisotopic Mass: 281.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid

Comprehensive Overview of rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2679859-96-0)

rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2679859-96-0) is a specialized chiral compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine-2-carboxylic acid backbone and trifluoroacetyl group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural complexity and stereochemical properties make it a valuable asset in drug discovery and development.

The growing interest in chiral building blocks like rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid stems from their ability to influence the efficacy and safety of pharmaceutical compounds. Researchers are increasingly focusing on stereoselective synthesis to produce enantiomerically pure drugs, and this compound plays a pivotal role in such processes. Its CAS No. 2679859-96-0 is frequently searched in scientific databases, highlighting its relevance in modern chemistry.

One of the most notable applications of rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid is in the development of central nervous system (CNS) therapeutics. The piperidine moiety is a common feature in many CNS-active drugs, and the introduction of the trifluoroacetyl group enhances the compound's metabolic stability. This makes it an attractive candidate for researchers working on neurodegenerative diseases and psychiatric disorders, which are among the top-searched topics in medical research today.

In addition to its pharmaceutical applications, rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid is also explored in asymmetric catalysis. The compound's chiral centers and functional groups allow it to act as a ligand or catalyst in stereoselective reactions, a hot topic in green chemistry and sustainable synthesis. With the increasing demand for environmentally friendly chemical processes, this compound's role in catalytic applications is likely to expand.

The synthesis of rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid involves multi-step organic transformations, often starting from readily available piperidine derivatives. Key steps include the introduction of the 2-methylpropyl group and the trifluoroacetyl moiety, which require precise control of reaction conditions to achieve high yields and purity. Researchers frequently search for optimized synthetic routes and scalable procedures for this compound, reflecting its industrial importance.

From a market perspective, the demand for rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid is driven by the pharmaceutical sector's need for high-quality chiral intermediates. The compound's CAS No. 2679859-96-0 is often listed in procurement databases, with suppliers emphasizing its high purity and compliance with Good Manufacturing Practices (GMP). As the trend toward personalized medicine grows, the importance of such specialized compounds is expected to rise.

In summary, rac-(2R,4S)-4-(2-methylpropyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2679859-96-0) is a versatile and valuable compound in both academic and industrial settings. Its applications in drug discovery, asymmetric catalysis, and green chemistry make it a subject of ongoing research and development. For scientists and procurement specialists, understanding its properties and synthetic pathways is essential for leveraging its full potential in cutting-edge chemical and pharmaceutical applications.